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Compound of Interest

Compound Name: MFCD00082965

Cat. No.: B1143617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and logistical information for handling

Hexafluorozirconic acid solution (50 wt. % in H₂O), identified by MDL number MFCD00082965.

Adherence to these guidelines is critical to ensure personal safety and proper disposal.

Hexafluorozirconic acid is a corrosive substance that can cause severe skin burns and eye

damage.[1][2][3][4] It is also toxic if swallowed or in contact with skin, and harmful if inhaled.[1]

[3] The vapor or mist can cause severe irritation to the respiratory tract and may lead to

pulmonary edema.[4] Long-term exposure to fluorides may cause fluorosis.[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Hexafluorozirconic acid solution. The following table summarizes the required PPE.
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Body Part Protective Equipment
Specifications and
Remarks

Eyes/Face Safety Goggles, Face Shield

Use chemical safety goggles

and a face shield for maximum

protection.[2] Emergency

eyewash stations must be

readily accessible.[1]

Skin Chemical-Resistant Gloves

Nitrile rubber gloves with a

minimum layer thickness of

0.11 mm are recommended,

offering a breakthrough time of

over 480 minutes. Always

inspect gloves before use and

use proper removal

techniques.[5]

Body Protective Clothing

A complete suit protecting

against chemicals is required.

[5] Consider a chemically

resistant apron or full-body suit

depending on the scale of

work.

Respiratory Respirator

Work should be conducted in a

well-ventilated area or under a

chemical fume hood to avoid

inhaling vapors or mists.[3][6]

If engineering controls are

insufficient, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges should be used.[5]

Operational Plan: Handling and Storage
Handling:
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Always work in a well-ventilated area, preferably under a chemical fume hood.[3][6]

Avoid all personal contact, including inhalation of vapors or mists.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][6]

Wash hands thoroughly with soap and water after handling.[6]

Contaminated work clothing should be laundered separately before reuse.[6]

Ensure that emergency eyewash stations and safety showers are immediately available in

the vicinity of any potential exposure.[1]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5][6]

Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

[5][7]

Do not store in glass containers.[1]

Store in a locked-up area accessible only to authorized personnel.[3]

Disposal Plan
Spill Containment:

Evacuate: In case of a spill, immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[6]

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[6]

Waste Disposal:
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Dispose of waste at an approved hazardous or special waste collection point.[6]

Do not discharge into sewers or waterways.[6]

Treatment may involve neutralization with soda-ash or soda-lime followed by burial in a

licensed landfill.[6]

Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal

company.[5]

Contaminated packaging should be disposed of as unused product.[5]

Safety and Disposal Workflow
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Preparation & Handling

Spill & Disposal

Assess Risks

Select Appropriate PPE
(See Table) Spill Occurs

Handle in Fume Hood

Store in a Cool, Dry,
Well-Ventilated Area

Collect in Labeled
Container

Routine Waste

Contain with Inert
Absorbent Material

Neutralize with
Soda-Ash or Lime

(if applicable)

Dispose via Licensed
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Hexafluorozirconic acid solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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